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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of

dibromomethane (CH₂Br₂), a halogenated hydrocarbon with applications as a solvent and

reagent in organic synthesis. This document consolidates key physical data and outlines the

standard experimental methodologies for their determination, offering a valuable resource for

laboratory professionals.

Core Physical Properties of Dibromomethane
Dibromomethane, also known as methylene bromide, is a colorless to slightly brown liquid at

room temperature.[1][2] Its physical state is dictated by its melting and boiling points, which are

critical parameters for its handling, storage, and application in various chemical processes.

Quantitative Data Summary
The following table summarizes the reported boiling and melting points of dibromomethane
from various chemical data sources.
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Physical
Property

Value (°C) Value (K) Value (°F) Source(s)

Boiling Point 96 - 98 369 - 371 205 - 208 [3][4][5][6]

97 370.15 206.6 [7][8]

96.5 369.65 205.7 [9]

Melting Point -52 221.15 -61.6 [7]

-52.7 220.45 -62.86 [4]

-53 220.15 -63.4 [3][8]

Experimental Determination of Physical Properties
The precise determination of boiling and melting points is fundamental to verifying the purity

and identity of a chemical substance.[10][11][12] Standard laboratory protocols for these

measurements are detailed below.

Melting Point Determination Protocol (Capillary Method)
The capillary method is a widely used technique to determine the melting point of a solid

organic compound.[11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Sample of the compound (solidified dibromomethane)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ez.restek.com/compound/view/en/74-95-3/Dibromomethane
https://en.wikipedia.org/wiki/Dibromomethane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7854206.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7854206.htm
https://www.chemnet.com/cas/en/74-95-3/Dibromomethane.html
https://www.stenutz.eu/chem/solv6.php?name=dibromomethane
https://www.gasmet.com/cn/products/tools/spectrum-library/dibromomethane/
https://www.chemnet.com/cas/en/74-95-3/Dibromomethane.html
https://en.wikipedia.org/wiki/Dibromomethane
https://ez.restek.com/compound/view/en/74-95-3/Dibromomethane
https://www.stenutz.eu/chem/solv6.php?name=dibromomethane
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of the solidified dibromomethane is finely ground

using a mortar and pestle.[13][14]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 1-2 cm.[13][14]

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to a calibrated thermometer.[11]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise measurement

(e.g., a heating rate of about 2°C per minute) starting from a temperature below the

approximate melting point.[11][15]

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample has completely melted

are recorded. This range represents the melting point of the substance.[11][14]

Boiling Point Determination Protocol (Distillation and
Capillary Methods)
The boiling point of a liquid can be determined through several methods, including distillation

and the capillary method (also known as the Siwoloboff method).[10][16]

1. Distillation Method

This method is suitable when a larger quantity of the liquid is available and can also serve as a

purification step.[16]

Apparatus:

Distillation flask

Condenser

Receiving flask
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Thermometer

Heating mantle or water bath

Boiling chips

Procedure:

Apparatus Assembly: A simple or fractional distillation apparatus is assembled. The liquid

sample (dibromomethane) is placed in the distillation flask along with boiling chips to

ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of the bulb is level

with the side arm of the distillation flask leading to the condenser. This ensures the

measurement of the vapor temperature as it passes into the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates that

the vapor and liquid are in equilibrium. This stable temperature is the boiling point of the

liquid.[17]

2. Capillary Method (for small sample volumes)

This micro method is ideal when only a small amount of the liquid is available.[10][18]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with oil)

Rubber band or thread to attach the tube to the thermometer
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Procedure:

Sample Preparation: A few drops of dibromomethane are placed in the small test tube.

Capillary Inversion: A capillary tube, with its open end facing down, is placed inside the test

tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer. The assembly is then

immersed in a heating bath.

Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and exit as a stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. The heat is then removed.

Boiling Point Determination: As the apparatus cools, the bubbling will slow down and stop.

The boiling point is the temperature at which the liquid just begins to be drawn up into the

capillary tube.[18]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical substance like dibromomethane.
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Workflow for Physical Property Determination

Preparation

Melting Point Determination

Boiling Point Determination

Data Analysis

Obtain Pure Sample

Select Appropriate Method

Solidify Sample (if liquid at RT)

for m.p.

Prepare Distillation or Capillary Setup

for b.p.

Prepare Capillary Sample

Heat in Apparatus

Record Melting Range

Compare with Literature Values

Heat Sample

Record Boiling Point

Assess Purity
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Caption: Logical workflow for determining the melting and boiling points of a chemical

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042720#boiling-and-melting-point-of-
dibromomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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